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BG11 medium is a widely utilized, non-enriched growth medium for the cultivation and
maintenance of a diverse range of freshwater, soil, and marine cyanobacteria (blue-green
algae).[1][2] Its defined composition of essential inorganic salts and trace metals supports the
photoautotrophic growth of these microorganisms.[1] Given its prevalence in research and
development, a thorough understanding of its composition, preparation, and associated safety
protocols is paramount to ensure experimental reproducibility and laboratory safety.

This guide provides an in-depth overview of the BG11 medium, detailing its chemical
components, step-by-step preparation protocols, and comprehensive safety and handling
procedures.

Composition of BG11 Medium

The composition of BG11 medium can have slight variations depending on the laboratory and
the specific cyanobacterial species being cultured. The following tables summarize a standard,
widely accepted composition for 1 liter of BG11 medium.

Table 1: Macronutrient Composition
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Component Chemical Formula Concentration (g/L)
Sodium Nitrate NaNOs 1.5
Dipotassium Hydrogen

K2HPOa4 0.0314 - 0.04
Phosphate
Magnesium Sulfate

MgSOa4-7H20 0.036 - 0.075
Heptahydrate
Calcium Chloride Dihydrate CaClz:2H20 0.036
Sodium Carbonate Na2COs 0.020
Ferric Ammonium Citrate CeHsFeNO~ 0.006
Citric Acid CesHsO7 0.0056 - 0.006

| Disodium Magnesium EDTA | C10H12N20sNaz2Mg | 0.001 |

Sources:[1][3]

Table 2: Trace Metal Solution Composition (per 1 Liter of Solution)

Component Chemical Formula Concentration (g/L)
Boric Acid HsBOs3 2.86
Manganese Chloride
MnClz2-4H20 1.81
Tetrahydrate
Zinc Sulfate Heptahydrate ZnS04-7H20 0.222
Sodium Molybdate Dihydrate NazMo0Oa4-2H20 0.390
Copper Sulfate Pentahydrate CuS0a4-5H20 0.079

| Cobalt(Il) Nitrate Hexahydrate | Co(NOs3)2:6H20 | 0.0494 |

Sources:[4][5][6]
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Experimental Protocol for BG11 Medium
Preparation

Accurate preparation of BG11 medium is critical for consistent results. The use of stock

solutions is highly recommended to avoid errors associated with weighing very small quantities

and to prevent precipitation.[7]

A. Preparation of Stock Solutions

It is convenient to prepare concentrated stock solutions of the different components. Store all

stock solutions in a refrigerator at 2-8°C.[1][4]

Stock 1: NaNOs (150 g/L): Dissolve 150 g of Sodium Nitrate in deionized water (dHz20) to a
final volume of 1 L.

Stock 2: K2HPOa (5 g/L): Dissolve 5 g of Dipotassium Hydrogen Phosphate in dH20 to a final
volume of 1 L.[4]

Stock 3: MgS0a4-7H20 (49.4 g/L): Dissolve 49.4 g of Magnesium Sulfate Heptahydrate in
dH20 to a final volume of 1 L.[4]

Stock 4: CaClz:2Hz20 (29.4 g/L): Dissolve 29.4 g of Calcium Chloride Dihydrate in dH20 to a
final volume of 1 L.[4]

Stock 5: Chelation Solution: To prepare 1 L, dissolve 9.0 g of Ferric Citrate and 9.0 g of Citric
Acid in dH20.[4] Autoclave to fully dissolve and store in the dark.[4]

Stock 6: EDTA (10 g/L): Dissolve 10 g of Disodium Magnesium EDTA in dHz0 to a final
volume of 1 L.[4]

Stock 7: Na2COs (20 g/L): Dissolve 20 g of Sodium Carbonate in dH20 to a final volume of 1
L.[4]

Stock 8: Trace Metal Solution: Add each of the components from Table 2 to ~800 mL of
dH20, ensuring each is fully dissolved before adding the next.[4] Bring the final volume to 1
L.[4]
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B. Preparation of 1L of Liquid BG11 Medium

» Start with approximately 900 mL of dH20 in a 1 L flask or beaker with a magnetic stirrer.[7][8]

e While stirring, add the stock solutions in the specified order to avoid precipitation.[7][8] A
common protocol involves combining the following volumes of the stock solutions described
above:

o Stock 1 (NaNOs): 10 mL[4]

o Stock 2 (K2HPOa4): 8.0 mL[4]

o Stock 3 (MgSOa-7H20): 1.5 mL[4]

o Stock 4 (CaCl2:2H20): 1.2 mL[4]

o Stock 5 (Chelation Solution): 0.67 mL[4]

o Stock 6 (EDTA): 0.1 mL[4]

o Stock 7 (Na2COs): 1.0 mL[4]

o Stock 8 (Trace Metals): 1.0 mL[4]

e Bring the total volume to 1 L with dH20.[8]

e Check the pH and adjustto 7.1 - 7.4 using 1M HCI or 1M NaOH as needed.[1][4]

o For solid media, add 10-15 g of bacteriological agar per liter before sterilization.[6][9]

C. Sterilization and Storage

o Dispense the medium into appropriate vessels (e.g., flasks, tubes).[1]

 Sterilize by autoclaving at 121°C (15 psi) for 15-30 minutes.[1][6] Note that autoclaving can
cause the pH to rise, so a post-sterilization check may be necessary after the medium has
cooled and equilibrated with the atmosphere for approximately 24 hours.[7]

e Allow the medium to cool to room temperature before use.[1]
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o Store the prepared medium in a tightly closed container at 2-8°C.[1]

Workflow for BG11 Medium Preparation

The following diagram illustrates the general workflow for preparing BG11 medium, from stock
solution preparation to final sterilization and storage.
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Caption: Workflow diagram for the preparation of BG11 medium.
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Safety and Handling

While BG11 medium is not considered acutely toxic, it is classified as an irritant, and its
components may present hazards.[10][11] Adherence to good laboratory practices is essential.

A. Hazard Identification and Personal Protective Equipment (PPE)

The primary hazards are associated with irritation upon contact with eyes, skin, or the
respiratory system (especially if using a powdered premix).[10][11]

Table 3: Hazard Summary and Required PPE

Required Personal
Exposure Route Potential Hazard Protective Equipment
(PPE)

. Safety glasses with side
Causes serious eye . .
Eye Contact shields or chemical safety

irritation.[11] |
goggles.

o Lab coat and disposable
) May cause skin irritation.[10] o
Skin Contact [11] gloves (e.g., nitrile). Inspect
gloves before use.[12]

Use in a well-ventilated area.
Avoid raising dust.[11] A

respirator may be needed for

May cause respiratory
Inhalation irritation, particularly with

powdered forms.[11] ) o
large spills or poor ventilation.

| Ingestion | May be harmful if swallowed. | Do not ingest. Wash hands thoroughly after
handling.[11] |

Note: Some components, such as Boric Acid, are classified with reproductive toxicity (Category
1B).[11] Handle with appropriate caution.

B. First Aid Measures
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In case of accidental exposure, follow these first aid procedures and consult the Safety Data
Sheet (SDS) for the specific product.[12]

Table 4: First Aid Procedures

Exposure Type First Aid Response

Immediately rinse with plenty of water for

at least 15 minutes, holding the eyelids
Eye Contact s .
open.[12] If irritation persists, consult a

physician.[10]

Wash off with soap and plenty of water.[12]
Skin Contact Remove contaminated clothing.[11] If irritation

occurs, seek medical advice.

Move the person to fresh air.[10] If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.[10][12]

| Ingestion | Do NOT induce vomiting. Never give anything by mouth to an unconscious person.
[12] Rinse mouth with water and consult a physician.[12] |

C. Spill and Disposal Procedures

» Spills: For liquid spills, wipe up with an inert absorbent material (e.g., damp sponge, paper
towels) and place in a suitable, closed container for disposal.[10][12] For powdered spills,
avoid creating dust, clean up immediately, and dispose of as chemical waste.[11] Ensure
adequate ventilation.[12]

¢ Disposal: Dispose of unused medium and contaminated materials in accordance with
federal, state, and local environmental regulations.[11] Do not allow the material to enter
sewers or drainage systems.[11] A dedicated BG11 waste container should be used.[13]

Safe Handling and Emergency Response Workflow
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This diagram outlines the logical flow for safely handling BG11 medium and the appropriate
initial responses to an accidental spill or exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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